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Introduction
R-7050 is a selective, cell-permeable inhibitor of Tumor Necrosis Factor-α (TNF-α) receptor 1

(TNFR1) signaling.[1] By blocking the association of TNFR1 with downstream adaptor proteins

TRADD and RIP1, R-7050 effectively inhibits the activation of the NF-κB and MAPK signaling

pathways.[1] This mechanism of action makes R-7050 a valuable tool for investigating the role

of TNF-α-mediated inflammation in a variety of disease models. These application notes

provide a summary of reported in vivo dosages and detailed protocols for key experimental

models.

Data Presentation: R-7050 In Vivo Dosages
The following table summarizes the reported dosages of R-7050 used in various in vivo

studies. It is crucial to note that optimal dosage may vary depending on the specific animal

model, strain, age, and experimental conditions. Therefore, it is recommended to perform dose-

response studies to determine the optimal concentration for your specific application.
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Animal Model
Disease/Condi
tion

Dosage
Route of
Administration

Source

CD-1 Mice

Intracerebral

Hemorrhage

(ICH)

6, 12, or 18

mg/kg

Intraperitoneal

(i.p.)
King et al., 2013

Rats Ischemic Stroke 5 mg/kg
Intraperitoneal

(i.p.)
Lin et al., 2021

Aged Rats (20-

month-old)

Postoperative

Cognitive

Dysfunction

(POCD)

10 mg/kg
Intraperitoneal

(i.p.)
Yang et al., 2016

Note: While TNF-α is implicated in obesity-related hypertension, to date, no published studies

have been identified that specifically use R-7050 in this model. Researchers may consider

referencing studies using other TNF-α inhibitors, such as Etanercept, as a starting point for

experimental design, with the understanding that optimal dosages will likely differ.
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Experimental Protocols
Intracerebral Hemorrhage (ICH) in Mice
This protocol is based on the methodology described by King et al., 2013.

Experimental Workflow:
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Animal Preparation

ICH Induction

Treatment

Outcome Assessment

Male CD-1 Mice
(8-10 weeks old)

Anesthetize and place
in stereotactic frame

Drill burr hole over
parietal cortex

Inject collagenase
(0.075 U in 0.5 µL saline)

Administer R-7050
(6, 12, or 18 mg/kg, i.p.)

or vehicle

Neurological scoring
(daily for 3 days)

Measure BBB permeability
(Evans blue extravasation)

Assess brain edema
(wet/dry weight)
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Male CD-1 mice (8-10 weeks old)

Collagenase Type VII-S (Sigma-Aldrich)

R-7050 (dissolved in a suitable vehicle, e.g., DMSO and saline)

Stereotactic frame

Anesthetic (e.g., isoflurane)

Microsyringe pump

Procedure:

Animal Preparation: Acclimatize male CD-1 mice for at least 7 days before the experiment.

ICH Induction:

Anesthetize the mouse and mount it in a stereotactic frame.

Create a burr hole in the skull over the right parietal cortex.

Slowly infuse collagenase (0.075 U in 0.5 µL of sterile saline) into the striatum over 5

minutes using a microsyringe pump.

Leave the needle in place for an additional 10 minutes to prevent reflux.

Withdraw the needle, and close the scalp incision.

R-7050 Administration:

Administer R-7050 intraperitoneally at the desired dose (6, 12, or 18 mg/kg) at a specified

time point post-ICH induction (e.g., immediately after or up to 2 hours post-injury). The

control group should receive an equivalent volume of the vehicle.

Outcome Assessment:

Neurological Deficits: Evaluate neurological function daily for 3 days using a standardized

scoring system.
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Blood-Brain Barrier (BBB) Permeability: At 24 hours post-ICH, assess BBB permeability

via Evans blue extravasation.

Brain Edema: Measure brain water content at 24 hours post-ICH by comparing wet and

dry brain tissue weights.

Ischemic Stroke in Rats
This protocol is adapted from the study by Lin et al., 2021, which investigated the effects of a

TNF-α receptor inhibitor in a rat model of ischemic stroke.
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Animal Preparation

Ischemia Induction (pMCAO)

Treatment

Outcome Assessment

Male Sprague-Dawley Rats

Anesthetize rat

Expose middle cerebral artery

Induce permanent middle
cerebral artery occlusion (pMCAO)

Administer R-7050 (5 mg/kg, i.p.)
or vehicle

Neurological deficit scoring Infarct volume measurement Biochemical analysis
(e.g., blood glucose, insulin)
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Materials:

Male Sprague-Dawley rats
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R-7050 (dissolved in a suitable vehicle)

Anesthetic

Surgical microscope

Vessel clips or electrocoagulator

Procedure:

Animal Preparation: Acclimatize male Sprague-Dawley rats to the housing conditions.

Ischemia Induction (Permanent Middle Cerebral Artery Occlusion - pMCAO):

Anesthetize the rat.

Under a surgical microscope, expose the middle cerebral artery (MCA).

Permanently occlude the MCA using a vessel clip or by electrocoagulation.

R-7050 Administration:

Administer R-7050 (5 mg/kg, i.p.) or vehicle immediately after the induction of ischemia.

Outcome Assessment:

Neurological Deficits: Evaluate neurological function at specified time points (e.g., 24

hours) post-ischemia.

Infarct Volume: At the end of the experiment, euthanize the animals and determine the

infarct volume by staining brain sections (e.g., with TTC).

Biochemical Parameters: Collect blood samples to measure relevant biomarkers such as

glucose and insulin levels.

Postoperative Cognitive Dysfunction (POCD) in Aged
Rats
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This protocol is based on the study by Yang et al., 2016, which investigated the effect of R-
7050 on isoflurane-induced cognitive impairment.

Experimental Workflow:

Animal Preparation

Pre-treatment

Anesthesia

Outcome Assessment

Aged Rats
(20 months old)

Administer R-7050 (10 mg/kg, i.p.)
or vehicle 12h prior to anesthesia

Expose to 1.3% isoflurane
for 4 hours

Morris Water Maze test
(for cognitive function)

Measure pro-inflammatory cytokines
in hippocampus (e.g., IL-1β, TNF-α)
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Materials:

Aged rats (e.g., 20-month-old Sprague-Dawley)

R-7050 (dissolved in a suitable vehicle)
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Isoflurane

Anesthesia chamber

Morris Water Maze apparatus

Procedure:

Animal Preparation: Use aged rats (e.g., 20 months old) and acclimate them to the facility.

R-7050 Administration:

Administer R-7050 (10 mg/kg, i.p.) or an equivalent volume of vehicle 12 hours before

exposure to anesthesia.

Anesthesia Exposure:

Place the rats in an anesthesia chamber and expose them to 1.3% isoflurane for 4 hours.

Cognitive Assessment:

Perform the Morris Water Maze test on subsequent days to evaluate spatial learning and

memory. Record parameters such as escape latency and time spent in the target

quadrant.

Biochemical Analysis:

At the conclusion of the behavioral tests, euthanize the animals and collect hippocampal

tissue to measure the levels of pro-inflammatory cytokines (e.g., IL-1β, TNF-α, IL-6) using

methods like ELISA or qPCR.
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To cite this document: BenchChem. [Application Notes and Protocols for R-7050 in In Vivo
Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15607873#r-7050-dosage-for-in-vivo-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.spandidos-publications.com/10.3892/etm.2016.3262
https://www.benchchem.com/product/b15607873#r-7050-dosage-for-in-vivo-studies
https://www.benchchem.com/product/b15607873#r-7050-dosage-for-in-vivo-studies
https://www.benchchem.com/product/b15607873#r-7050-dosage-for-in-vivo-studies
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15607873?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

